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Compound of Interest

Compound Name: 2-Methoxyphenylacetic acid

Cat. No.: B139654

For researchers, scientists, and professionals in drug development, the safe handling of
chemical compounds is paramount. This document provides immediate, essential safety and
logistical information for the handling of 2-Methoxyphenylacetic acid, including personal
protective equipment (PPE), procedural guidance, and disposal plans.

Hazard Identification and Personal Protective
Equipment

2-Methoxyphenylacetic acid is classified as a substance that can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1][2][3] Adherence to proper safety protocols
is crucial to minimize exposure and ensure a safe laboratory environment. The recommended
personal protective equipment is detailed below.
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Protection Type

Equipment Specification

Regulatory Standards

Eye and Face Protection

Chemical safety goggles or
glasses. A face shield is also

recommended.[1]

OSHA 29 CFR 1910.133,
European Standard EN166[1]

[4]

Hand Protection

Appropriate protective gloves.

OSHA 29 CFR 1910.138J[1]

Skin and Body Protection

Suitable protective clothing,
such as a lab coat, to prevent
skin exposure.[1][2][5]

Respiratory Protection

A NIOSH or European
Standard EN 149 approved
respirator is necessary in
cases of inadequate ventilation

or when dust is generated.[1]

[2]14]

OSHA 29 CFR 1910.134,
European Standard EN 149[1]
[4]

Engineering Controls and Work Practices

To further mitigate risks, the following engineering controls and work practices should be

implemented:

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-W5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-W5.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9161971_EN.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-W5.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-W5.pdf
https://www.cdhfinechemical.com/images/product/msds/37_684504300_2-METHOXYPHENYLACETICACIDCASNO93-25-4MSDS.pdf
https://www.spectrumchemical.com/media/sds/M0064.PDF
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-W5.pdf
https://www.cdhfinechemical.com/images/product/msds/37_684504300_2-METHOXYPHENYLACETICACIDCASNO93-25-4MSDS.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9161971_EN.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2600%2F2621-1-W5.pdf
https://m.chemicalbook.com/ProductMSDSDetailCB9161971_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Control/Practice Description
Work should be conducted in a well-ventilated
o area.[4] The use of a fume hood or other
Ventilation

appropriate exhaust ventilation is recommended

where dust may be formed.[2][5]

Safety Stations

Emergency eye wash fountains and safety
showers must be readily available in the

immediate vicinity of any potential exposure.[1]

Wash hands thoroughly after handling the

substance and before breaks or at the end of

Hygiene )
the workday.[1][2][4] Do not eat, drink, or smoke
in the work area.[1]
Store in a tightly closed container in a cool, dry,
and well-ventilated area.[1][4] Keep away from
Storage

incompatible materials such as strong oxidizing

agents and strong bases.[1]

Procedural Workflow for Handling 2-
Methoxyphenylacetic Acid

The following diagram outlines the standard operating procedure for the safe handling of 2-

Methoxyphenylacetic acid from preparation to disposal.
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BENCHE

Preparation
- Review SDS
- Don appropriate PPE
- Ensure proper ventilation

'

Handling
- Weigh and transfer in a fume hood
- Avoid dust generation
- Keep container closed when not in use

/
/
/
/
/

Experimental Use
- Follow established protocols

1
)
- Monitor for any signs of exposure

Waste Disposal
- Collect waste in labeled, sealed containers
- Dispose of according to regulations

N

Decontamination
- Clean work surfaces
- Remove and properly store or dispose of PPE

Click to download full resolution via product page

Workflow for Safe Handling of 2-Methoxyphenylacetic Acid

Emergency and Disposal Procedures

In the event of an emergency or the need for disposal, the following steps should be taken
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Procedure Type Detailed Steps

Immediately flush eyes with plenty of water for

) ) at least 15 minutes, removing contact lenses if
First Aid: Eye Contact .

present and easy to do so.[1][2] Seek medical

attention.[1]

Wash the affected area with plenty of soap and
First Aid: Skin Contact water.[1][2] Seek medical attention if irritation

persists.[1]

Move the individual to fresh air. If breathing is
First Aid: Inhalation difficult or stops, provide artificial respiration.[1]

[2] Seek medical attention.[1]

] ) ) Do NOT induce vomiting.[1] Rinse the mouth
First Aid: Ingestion ) ) )
with water and seek medical attention.[1][2]

For small spills, carefully sweep or vacuum the
Spill Cleanup material, avoiding dust generation, and place it

in a suitable, closed container for disposal.[4]

Dispose of unused product and contaminated

materials in accordance with federal, state, and
Waste Disposal local environmental control regulations.[5] This

often involves using a licensed incinerator.[1] Do

not allow the product to enter drains.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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